Cas no 1024516-01-5 (Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]-)

• Product Name: Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]-
• CAS No: 1024516-01-5
• MF: C₁₂H₈F₃N₃O
• MW: 267.206632614136
• MDL: MFCD00171063
• CID: 5230076
• Update Time: 2026-03-07

Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]- Chemical and Physical Properties

Names and Identifiers

• (METHOXY((3-(TRIFLUOROMETHYL)PHENYL)AMINO)METHYLENE)METHANE-1,1-DICARBONITRILE
• Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]-

• MDL： MFCD00171063
• Inchi： 1S/C12H8F3N3O/c1-19-11(8(6-16)7-17)18-10-4-2-3-9(5-10)12(13,14)15/h2-5,18H,1H3
• InChI Key： WYYIWLMOBWZMFA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N/C(=C(\C#N)/C#N)/OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 434
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes